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Compound of Interest

Compound Name: 2-Deoxy-D-glucose-13C

Cat. No.: B12411377 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

This guide provides detailed procedural information for the proper disposal of 2-Deoxy-D-
glucose-13C, ensuring the safety of laboratory personnel and compliance with environmental

regulations. The information is tailored for researchers, scientists, and drug development

professionals who handle this compound.

2-Deoxy-D-glucose-13C is a stable, non-radioactive isotope-labeled compound.[1][2][3] As

such, it does not require special precautions for radioactivity. The disposal procedures are

dictated by the chemical properties of 2-Deoxy-D-glucose, which is generally not considered a

hazardous substance under OSHA 29 CFR 1910.1200.[4] However, it is classified as Water

Hazard Class 1 (slightly hazardous for water), and prudent chemical management practices

must be followed.[5]

Step-by-Step Disposal Protocol
The primary principle for disposing of any laboratory chemical is to adhere to all applicable

local, state, and federal regulations.[4][6][7]

Waste Characterization and Segregation:

Identify the waste as non-radioactive, stable isotope-labeled 2-Deoxy-D-glucose.
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Do not mix this waste with radioactive materials or other hazardous chemical waste

streams unless specifically instructed by your institution's Environmental Health and

Safety (EH&S) department.[2]

Keep the material in a suitable, clearly labeled, and sealed container.[8][9]

Consult Institutional and Local Guidelines:

Before proceeding, consult your institution's specific chemical hygiene plan and waste

disposal protocols.

Contact your EH&S department or a licensed professional waste disposal service for

guidance.[9][10] They will provide information on the proper disposal route, whether it be

incineration, landfill, or other methods.[4][8]

Preparing for Disposal:

Solid Waste: Collect unused or waste 2-Deoxy-D-glucose-13C powder in a designated

waste container. Ensure the container is properly labeled with the full chemical name.

Solutions: Do not dispose of solutions containing 2-Deoxy-D-glucose-13C down the

drain.[4][5][9] Collect all aqueous and solvent-based solutions in an appropriate, labeled

waste container.

Contaminated Materials: Any materials (e.g., gloves, weigh boats, pipette tips) grossly

contaminated with the compound should be collected in a designated solid chemical waste

container.

Final Disposal:

Arrange for a pickup of the chemical waste through your institution's EH&S department or

a certified waste management contractor.

Ensure all required paperwork and waste logs are completed accurately.

Summary of Disposal Directives
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The following table summarizes the key operational guidelines and constraints for the disposal

of 2-Deoxy-D-glucose-13C. As no specific quantitative regulatory limits were identified in

safety data sheets, the information is presented qualitatively.

Guideline Category Recommendation
Constraints &
Considerations

Regulatory Compliance

Adhere to all local, state, and

federal waste disposal

regulations.[4][6][7]

Regulations can vary

significantly by region; always

verify the current rules for your

location.[4]

Disposal Route

Consult with your institution's

EH&S department or a

licensed waste disposal

company to identify the

approved disposal method.[8]

[9][10]

Options may include

incineration at a licensed

facility or burial in a specialized

chemical landfill.[4][8]

Drain Disposal

Prohibited. Do not allow the

product or its solutions to enter

drains, sewers, or waterways.

[4][5][8]

The compound is considered

slightly hazardous to water.[5]

Preventing entry into aquatic

systems is a key

environmental precaution.[4][5]

Small Quantities

Some guidelines suggest that

very small quantities may be

disposed of with household

waste, but this must be

confirmed with local

authorities.[5]

This is not a universal

recommendation and should

be approached with extreme

caution. Professional disposal

is the preferred method.

Container Disposal

Dispose of empty or

contaminated containers as

you would the unused product.

[9] Decontaminate containers if

possible before disposal.[4]

Ensure all labels are intact on

waste containers until they are

properly decontaminated or

destroyed.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12411377?utm_src=pdf-body
https://datasheets.scbt.com/sc-202010.pdf
https://www.fishersci.com/store/msds?partNumber=AC111980250&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-13966/2-Deoxy-D-glucose-SDS-MedChemExpress.pdf
https://datasheets.scbt.com/sc-202010.pdf
https://sdfine.com/media/catalog/product/attachment/48013MSDS.pdf
https://www.chemicalbook.com/msds/2-deoxy-d-glucose.pdf
https://www.carlroth.com/medias/SDB-CN96-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzU1NDd8YXBwbGljYXRpb24vcGRmfGFEY3dMMmhoTVM4NU1UYzJPVEk0TWpVMk1ETXdMMU5FUWw5RFRqazJYMGRDWDBWT0xuQmtaZ3xmZWZjMjhhMWE5YzcwNjQ2NmUxZGY2Y2U5YmY4MzljZDM3MzAxMTNhMWU0MmJjN2NiNjNmNzlhOGY0MjA3NDc1
https://datasheets.scbt.com/sc-202010.pdf
https://sdfine.com/media/catalog/product/attachment/48013MSDS.pdf
https://datasheets.scbt.com/sc-202010.pdf
https://cdn.caymanchem.com/cdn/msds/14325m.pdf
https://sdfine.com/media/catalog/product/attachment/48013MSDS.pdf
https://cdn.caymanchem.com/cdn/msds/14325m.pdf
https://datasheets.scbt.com/sc-202010.pdf
https://cdn.caymanchem.com/cdn/msds/14325m.pdf
https://cdn.caymanchem.com/cdn/msds/14325m.pdf
https://www.chemicalbook.com/msds/2-deoxy-d-glucose.pdf
https://datasheets.scbt.com/sc-202010.pdf
https://datasheets.scbt.com/sc-202010.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-
Deoxy-D-glucose-13C.
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Start: Have 2-Deoxy-D-glucose-13C Waste

Is the waste radioactive?

No, it is a stable isotope (13C).
Disposal is based on chemical properties.

No

Yes. Follow institutional
radioactive waste protocol.

Yes

Consult Institutional EH&S
& Local Regulations

Is drain disposal permitted?

No. Do not empty into drains or sewers.

No

Collect waste in a suitable,
labeled, and sealed container.

Arrange for pickup by a
certified waste disposal service.

End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Disposal Decision Workflow for 2-Deoxy-D-glucose-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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